Cas no 113766-05-5 (3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-[(4-methylphenoxy)methyl]-)
![3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-[(4-methylphenoxy)methyl]- structure](https://www.kuujia.com/scimg/cas/113766-05-5x500.png)
113766-05-5 structure
Product name:3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-[(4-methylphenoxy)methyl]-
3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-[(4-methylphenoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-[(4-methylphenoxy)methyl]-
- 4-amino-3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
- 1H-1,2,4-Triazole-5-thione, 4-amino-3-((4-methylphenoxy)methyl)-
- 4-Amino-3-(p-tolyloxymethyl)-1H-1,2,4-triazole-5(4H)-thione
- 4-Amino-5-((p-tolyloxy)methyl)-4H-1,2,4-triazole-3-thiol
- 4-Amino-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
- AKOS000296702
- 4-Amino-3-((4-methylphenoxy)methyl)-1H-1,2,4-triazole-5-thione
- 113766-05-5
- DTXSID70150546
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- Inchi: InChI=1S/C10H12N4OS/c1-7-2-4-8(5-3-7)15-6-9-12-13-10(16)14(9)11/h2-5H,6,11H2,1H3,(H,13,16)
- InChI Key: HJKIXHOOIHRORL-UHFFFAOYSA-N
- SMILES: CC1C=CC(OCC2=NNC(=S)N2N)=CC=1
Computed Properties
- Exact Mass: 236.07336
- Monoisotopic Mass: 236.073182
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 95
Experimental Properties
- Density: 1.4
- Boiling Point: 378.2°Cat760mmHg
- Flash Point: 182.5°C
- Refractive Index: 1.688
- PSA: 65.96
3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-[(4-methylphenoxy)methyl]- Related Literature
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Liuqing Yang,Joachim Stöckigt Nat. Prod. Rep., 2010,27, 1469-1479
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Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
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Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
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Per Eklund,Sit Kerdsongpanya J. Mater. Chem. C, 2016,4, 3905-3914
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